Cas no 1429422-32-1 (2-{(4-methoxyphenyl)methylamino}-3-methylbutan-1-ol)

• Product Name: 2-{(4-methoxyphenyl)methylamino}-3-methylbutan-1-ol
• CAS No: 1429422-32-1
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5160351
• PubChem ID: 71758374
• Update Time: 2025-05-23

2-{(4-methoxyphenyl)methylamino}-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[[(4-methoxyphenyl)methyl]amino]-3-methyl-
• 2-((4-Methoxybenzyl)amino)-3-methylbutan-1-ol
• 2-{(4-methoxyphenyl)methylamino}-3-methylbutan-1-ol

• Inchi： 1S/C13H21NO2/c1-10(2)13(9-15)14-8-11-4-6-12(16-3)7-5-11/h4-7,10,13-15H,8-9H2,1-3H3
• InChI Key： HWHMWXAXIFUCRV-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=C(OC)C=C1)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(4-methoxyphenyl)methylamino}-3-methylbutan-1-ol

Professional Introduction to Compound with CAS No. 1429422-32-1 and Product Name: 2-{(4-methoxyphenyl)methylamino}-3-methylbutan-1-ol

The compound with the CAS number 1429422-32-1 and the product name 2-{(4-methoxyphenyl)methylamino}-3-methylbutan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 4-methoxyphenyl moiety and an amino-substituted side chain makes this molecule particularly intriguing for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of amine-containing compounds in the development of bioactive molecules. The 2-{(4-methoxyphenyl)methylamino}-3-methylbutan-1-ol structure exemplifies how strategic modifications can enhance pharmacological activity. Specifically, the 4-methoxyphenyl group contributes to favorable interactions with biological targets, while the methylamino substituent influences solubility and metabolic stability. These features make it a promising candidate for further investigation in drug discovery.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward designing molecules with multiple functional groups to optimize bioavailability and therapeutic efficacy. The 3-methylbutan-1-ol backbone provides a flexible scaffold that can be modified to tailor specific pharmacokinetic properties. Such structural versatility is crucial for developing drugs that can interact effectively with biological systems while minimizing off-target effects.

One of the most compelling aspects of 2-{(4-methoxyphenyl)methylamino}-3-methylbutan-1-ol is its potential in modulating enzymatic pathways relevant to various diseases. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. The 4-methoxyphenyl group, known for its ability to engage in hydrogen bonding and π-stacking interactions, could enhance binding affinity to protein targets. This characteristic is particularly valuable in designing small molecules that require precise spatial orientation within biological macromolecules.

The synthesis of this compound also reflects advancements in synthetic methodologies that enable the efficient construction of complex molecular architectures. Modern techniques such as palladium-catalyzed cross-coupling reactions have made it feasible to introduce aryl groups like 4-methoxyphenyl into aliphatic chains with high precision. Similarly, the incorporation of the methylamino functionality can be achieved through nucleophilic substitution or reductive amination, depending on the synthetic strategy employed. These methods ensure that the final product retains its intended structural features while maintaining high chemical purity.

From a medicinal chemistry perspective, the 2-{(4-methoxyphenyl)methylamino}-3-methylbutan-1-ol structure offers several advantages for drug development. The presence of both polar and non-polar regions enhances solubility, which is critical for oral bioavailability. Additionally, the compound’s metabolic stability has been assessed through in vitro studies, indicating a favorable profile for further preclinical testing. Such evaluations are essential for determining whether a candidate molecule can withstand biotransformation processes without losing efficacy or producing harmful metabolites.

Recent publications have begun to explore the potential applications of similar amine-containing compounds in treating neurological disorders. The ability of these molecules to cross the blood-brain barrier remains a key consideration, and structural modifications can significantly influence this property. In this regard, the 4-methoxyphenyl group may play a role in facilitating penetration across neural membranes by enhancing lipophilicity while maintaining overall charge balance. Further research is needed to validate these hypotheses through experimental studies.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been instrumental in predicting how modifications to 2-{(4-methoxyphenyl)methylamino}-3-methylbutan-1-ol could improve its pharmacological properties. By simulating interactions with target proteins, researchers can identify structural motifs that enhance binding affinity or selectivity. Such insights guide synthetic efforts toward producing derivatives with enhanced therapeutic potential while minimizing side effects.

In conclusion, the compound with CAS number 1429422-32-1, known as 2-{(4-methoxyphenyl)methylamino}-3-methylbutan-1-ol, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in modulating enzymatic pathways make it an attractive subject for future studies. As synthetic methodologies continue to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.